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Compound of Interest

Compound Name: (S)-2,3-dimethylpentane

Cat. No.: B1262166

Proper management and disposal of (S)-2,3-dimethylpentane are critical for ensuring
laboratory safety and environmental protection. As a highly flammable and hazardous
hydrocarbon, adherence to strict protocols is essential to mitigate risks of fire, explosion, and
ecological contamination. This guide provides detailed, step-by-step procedures for the safe
handling and disposal of (S)-2,3-dimethylpentane, tailored for researchers, scientists, and
drug development professionals.

Key Data for (S)-2,3-Dimethylpentane

For quick reference, the following table summarizes essential quantitative data for (S)-2,3-
dimethylpentane. Understanding these properties is fundamental to safe handling and
disposal.
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Property Value Citations
Molecular Formula C7Hae [1112]
Molecular Weight 100.20 g/mol [1][2]
Boiling Point 89-90 °C [11[3114]
Density 0.695 g/mL at 25 °C [11[3114]
Flash Point -6 °C (21 °F) [5]

Vapor Pressure 55 mm Hg at 20 °C [1]
Explosive Limits in Air 1.1% (Lower) - 6.7% (Upper) [5]

Water Solubility Insoluble [1][3]

Experimental Protocol: Disposal of (S)-2,3-
Dimethylpentane

This protocol outlines the standard operating procedure for the safe disposal of (S)-2,3-
dimethylpentane waste in a laboratory setting.

1.0 Personal Protective Equipment (PPE) and Safety Precautions

» 1.1 Always handle (S)-2,3-dimethylpentane inside a certified chemical fume hood to avoid
inhalation of vapors.[5]

e 1.2 Wear appropriate PPE, including:
o Chemical-resistant gloves (e.qg., nitrile).
o Safety glasses with side shields or chemical splash goggles.[5]
o A flame-resistant lab coat.

e 1.3 Ensure an ABC-type fire extinguisher and a safety shower/eyewash station are readily
accessible.
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» 1.4 Eliminate all potential ignition sources, such as open flames, hot surfaces, and sparks,
from the work area.[5] Use only non-sparking tools and explosion-proof equipment.[6]

2.0 Waste Collection and Segregation

2.1 Designate a specific, properly labeled hazardous waste container for non-halogenated
organic solvents.[7] (S)-2,3-dimethylpentane should not be mixed with halogenated
solvents or other incompatible waste streams.[7]

e 2.2 The waste container must be made of a material compatible with hydrocarbons (e.g., a
high-density polyethylene or metal safety can). Do not use light polyethylene containers like
milk jugs.[8]

o 2.3 Affix a hazardous waste label to the container before adding any waste. The label must
clearly identify the contents, including "(S)-2,3-Dimethylpentane” and any other compatible
solvents being added.

e 2.4 When transferring the solvent to the waste container, do so slowly to minimize the
generation of static electricity. Ensure the container is grounded/bonded.

2.5 Do not fill the waste container beyond 90% of its capacity to allow for vapor expansion.[8]

2.6 Keep the waste container tightly closed at all times, except when adding waste.
3.0 Management of Contaminated Materials and Spills
e 3.1 Small Spills:

o For minor spills within a fume hood, absorb the liquid using an inert absorbent material
such as vermiculite, dry sand, or commercial sorbent pads.[9]

o Collect the contaminated absorbent material using non-sparking tools and place it into a
sealable, properly labeled container for solid hazardous waste.

o Wipe the area clean with a cloth lightly dampened with a suitable solvent (e.g.,
isopropanol), and dispose of the cloth as contaminated solid waste.

e 3.2 Contaminated Solids:
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o Dispose of items contaminated with (S)-2,3-dimethylpentane (e.g., gloves, absorbent
materials, pipette tips) as solid hazardous waste.

o Double-bag these materials in clear plastic bags and attach a hazardous waste label.[8]

e 3.3 Empty Containers:

o To be considered non-hazardous, the original (S)-2,3-dimethylpentane container must be
triple-rinsed.[7]

o The first two rinsates should be collected and disposed of as liquid hazardous waste. The
third rinsate can often be disposed of down the drain, but this depends on institutional

policy.

o After rinsing, deface the label on the empty container and dispose of it as normal
laboratory glass waste.[7]

4.0 Temporary Storage and Final Disposal

4.1 Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA).[10] This area should be a cool, dry, and well-ventilated space
away from heat and ignition sources.[6]

e 4.2 The SAA must be under the control of the laboratory personnel and inspected weekly for
any signs of leakage.[10]

e 4.3 Do not dispose of (S)-2,3-dimethylpentane down the drain.[9] It is insoluble in water and
poses a significant explosion and environmental hazard.[1]

o 4.4 Arrange for the collection of the hazardous waste through your institution's Environmental
Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]
Ensure all institutional and local regulations for waste pickup are followed.

Disposal Workflow for (S)-2,3-Dimethylpentane

The following diagram illustrates the decision-making process for the proper disposal of
materials related to (S)-2,3-Dimethylpentane.
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e

e e L L BT e (S)-2,3-Dimethylpentane Waste -

Contaminated Solid
(e.g., gloves, absorbent)

Empty Reagent
Container

Liquid Waste
(e.g., unused solvent, rinsate)

Collect in labeled,
non-halogenated solvent
waste container.

Triple-rinse container.
Collect first two rinsates
as liquid hazardous waste.

Double-bag in clear bags.
Label as solid hazardous waste.

Deface original label.
Dispose of as clean
laboratory glass.

Store waste in designated
Satellite Accumulation Area (SAA).

Arrange for pickup by
EHS or licensed contractor.

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of (S)-2,3-
dimethylpentane waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety and disposal protocols, as well as local, state, and federal regulations, to ensure full
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compliance.[9] If you are ever in doubt about a procedure, contact your institution's
Environmental Health & Safety department for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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